3-(3-methoxyphenyl)-N-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound typically involves multi-step chemical reactions. One study detailed the synthesis of a similar pyrazole derivative, characterizing it through NMR, mass spectra, FT-IR, UV–Visible, and TG-DTG, and confirming its structure through single crystal X-ray diffraction studies (Kumara, Kumar, Kumar, & Lokanath, 2018).
Molecular Structure Analysis
The molecular structure is often analyzed using X-ray crystallography. For instance, a related study on a pyrazole derivative reported the twisted conformation between rings in the molecule and detailed the intermolecular interactions through Hirshfeld surface analysis (Kumara et al., 2018).
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : The compound has been synthesized through various chemical reactions, contributing to the field of organic synthesis. For instance, Hassan et al. (2014) reported the synthesis of related 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, highlighting the methodologies in organic chemistry for creating such complex molecules (Hassan, Hafez & Osman, 2014).
- Characterization and Analysis : Advanced techniques like NMR, mass spectra, and X-ray crystallography have been employed for the structural characterization of similar compounds. Kumara et al. (2018) used these techniques for a novel pyrazole derivative, demonstrating the importance of analytical methods in understanding these compounds' structures (Kumara, Kumar, Kumar & Lokanath, 2018).
Biological Activity
- Cytotoxic Activity : Studies have evaluated the cytotoxic properties of similar compounds. For example, Hassan et al. (2015) investigated the in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases against various cancer cell lines (Hassan, Hafez, Osman & Ali, 2015).
- Antibacterial Properties : Research has also been conducted on the antibacterial potential of related compounds. Aghekyan et al. (2020) synthesized and tested novel 1,3,4-Oxadiazoles for their antibacterial activity, contributing to the field of medicinal chemistry (Aghekyan, Mkryan, Panosyan, Safaryan & Stepanyan, 2020).
Structural Studies
- Molecular Geometry and Interactions : Detailed studies on the molecular geometry and intermolecular interactions are essential for understanding the chemical behavior of such compounds. The work by Kumara et al. (2018) is an example of this, where they analyzed the molecular structure using Hirshfeld surface analysis and DFT calculations (Kumara et al., 2018).
properties
IUPAC Name |
3-(3-methoxyphenyl)-N-(1-pyrazol-1-ylpropan-2-yl)-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2/c1-12(11-22-8-4-7-18-22)19-17(23)16-10-15(20-21-16)13-5-3-6-14(9-13)24-2/h3-10,12H,11H2,1-2H3,(H,19,23)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXVJKJHNDWWKKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=CC=N1)NC(=O)C2=CC(=NN2)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-methoxyphenyl)-N-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.